Cas no 79236-56-9 (N-Methylprotoporphyrin IX)
N-Methylprotoporphyrin IX (NMPIX) is a potent photosensitizer with applications in photodynamic therapy. It exhibits high photostability, efficient singlet oxygen generation, and selectivity for cancerous cells. This product is suitable for research and clinical use, offering a promising therapeutic approach for cancer treatment.
N-Methylprotoporphyrin IX structure
Product Name:N-Methylprotoporphyrin IX
CAS No:79236-56-9
MF:C35H36N4O4
MW:576.684748649597
CID:570568
PubChem ID:119311
Update Time:2025-07-19
N-Methylprotoporphyrin IX Chemical and Physical Properties
Names and Identifiers
-
- 21H,23H-Porphine-2,18-dipropanoicacid, 7,12-diethenyl-3,8,13,17,23-pentamethyl-
- 3-[18-(2-carboxyethyl)-8,13-bis(ethenyl)-3,7,12,17,22-pentamethyl-23H-porphyrin-2-yl]propanoic acid
- N-METHYL PROTOPORPHYRIN IX
- 3,3'-(8,13-diethenyl-3,7,12,17,22-pentamethylporphyrin-2,18-diyl)dipropanoic acid
- 7,12-Diethenyl-3,8,13,17,23-pentamethyl-21H,23H-porphine-2,18-dipropanoic acid
- N-Methylprotoporphyrin
- N-Methylprotoporphyrin IX
- Aids006240
- Aids-006240
- 21H,23H-Porphine-2,18-dipropanoic acid, 7,12-diethenyl-3,8,13,17,23-pentamethyl-
- 79236-56-9
- N-MethylprotoporphyrinIX
- HY-129430
- CS-0105463
- NMPP
- SCHEMBL2473942
- 3-[(5Z,10Z,14Z,19Z)-18-(2-carboxyethyl)-3,8,13,17,23-pentamethyl-7,12-divinyl-21H-porphyrin-2-yl]propanoic acid
-
- Inchi: 1S/C35H36N4O4/c1-8-22-18(3)28-17-33-23(9-2)21(6)32(39(33)7)16-27-20(5)25(11-13-35(42)43)31(38-27)15-30-24(10-12-34(40)41)19(4)26(36-30)14-29(22)37-28/h8-9,14-17,36H,1-2,10-13H2,3-7H3,(H,40,41)(H,42,43)/b26-14-,27-16-,28-17-,29-14-,30-15-,31-15-,32-16-,33-17-
- InChI Key: UMUAJMDAFLPQGQ-YIYRCNGCSA-N
- SMILES: C1=C2N=C(C=C3N(C)C(=CC4=NC(=CC5NC1=C(C)C=5CCC(O)=O)C(CCC(O)=O)=C4C)C(C)=C3C=C)C(C)=C2C=C |c:0,4,8,12|
Computed Properties
- Exact Mass: 576.27400
- Monoisotopic Mass: 576.274
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 43
- Rotatable Bond Count: 8
- Complexity: 1040
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 121Ų
Experimental Properties
- Density: 1.25
- Refractive Index: 1.642
- Solubility: DMF:20mg/mL; DMF:PBS (pH 7.2) (1:5):0.17 mg/mL;二甲基亚砜:15mg/mL
- PSA: 120.04000
- LogP: 4.05100
N-Methylprotoporphyrin IX Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-Methylprotoporphyrin IX Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | NMP576-5mg |
N-Methyl Protoporphyrin IX |
79236-56-9 | 5mg |
2147.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | NMP576-25mg |
N-Methyl Protoporphyrin IX |
79236-56-9 | 25mg |
8454.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | NMP576-5mg |
N-Methyl Protoporphyrin IX |
79236-56-9 | 5mg |
2147CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | NMP576-25mg |
N-Methyl Protoporphyrin IX |
79236-56-9 | 25mg |
8454CNY | 2021-05-08 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci73082-1mg |
N-methyl Protoporphyrin IX |
79236-56-9 | 98% | 1mg |
¥756.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci73082-5mg |
N-methyl Protoporphyrin IX |
79236-56-9 | 98% | 5mg |
¥1975.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci73082-500ug |
N-methyl Protoporphyrin IX |
79236-56-9 | 98% | 500ug |
¥423.00 | 2022-04-26 | |
| MedChemExpress | HY-129430-5mg |
N-Methylprotoporphyrin IX |
79236-56-9 | ≥95.0% | 5mg |
¥5850 | 2025-04-16 | |
| Frontier Specialty Chemicals | NMP576-5 mg |
N-Methyl Protoporphyrin IX |
79236-56-9 | 5mg |
$ 189.00 | 2022-11-04 | ||
| Frontier Specialty Chemicals | NMP576-25 mg |
N-Methyl Protoporphyrin IX |
79236-56-9 | 25mg |
$ 714.00 | 2022-11-04 |
N-Methylprotoporphyrin IX Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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